Cas no 77712-91-5 (4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine)

• Product Name: 4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine
• CAS No: 77712-91-5
• MF: C₁₂H₇Cl₂N₃
• MW: 264.110080003738
• MDL: MFCD11047353
• CID: 1068028
• PubChem ID: 12706553
• Update Time: 2025-11-02

4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine
• AKOS024464426
• CS1470
• 77712-91-5
• CS-0053688
• MFCD11047353
• A865170
• 4-chloro-2-(2-chlorophenyl)-3H-imidazo[4,5-c]pyridine

• MDL： MFCD11047353
• Inchi： 1S/C12H7Cl2N3/c13-8-4-2-1-3-7(8)12-16-9-5-6-15-11(14)10(9)17-12/h1-6H,(H,16,17)
• InChI Key： NGCHWEIPUJGEFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC2C(=NC=CC=2N1)Cl

Computed Properties

• Exact Mass: 263.0017026g/mol
• Monoisotopic Mass: 263.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine

Recent Advances in the Study of 4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine (CAS: 77712-91-5)

The compound 4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine (CAS: 77712-91-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopyridine core, has been the subject of several studies aimed at exploring its pharmacological properties, synthesis methods, and mechanism of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the formation of by-products. The researchers employed a multi-step protocol involving palladium-catalyzed cross-coupling reactions, which demonstrated superior efficiency compared to traditional methods. This advancement is expected to facilitate large-scale production and further pharmacological evaluation.

In addition to synthetic improvements, the pharmacological profile of 4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine has been extensively investigated. Preliminary in vitro studies have revealed its potent inhibitory activity against certain kinase enzymes, particularly those involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective inhibition of JAK3 kinase, a key player in autoimmune diseases. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further research has explored the compound's potential in oncology. A 2023 preclinical study demonstrated that 4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR pathway. The study, published in Molecular Cancer Therapeutics, highlighted the compound's ability to synergize with existing chemotherapeutic agents, offering a promising avenue for combination therapy. However, further in vivo studies are required to validate these findings and assess potential side effects.

Despite these promising results, challenges remain in the development of 4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on derivatization to improve these properties, with some success in enhancing pharmacokinetic profiles. A 2023 review in Expert Opinion on Drug Discovery summarized these advancements and proposed future directions for research.

In conclusion, 4-Chloro-2-(2-chlorophenyl)-1H-imidazo[4,5-c]pyridine (CAS: 77712-91-5) represents a promising scaffold for drug development, with applications in inflammation and oncology. Continued research into its synthesis, mechanism of action, and therapeutic potential is warranted to fully exploit its benefits. The compound's unique chemical structure and biological activity make it a valuable candidate for further investigation in the field of medicinal chemistry.